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Compound of Interest

Compound Name: 2,4,6-Triethylaniline

Cat. No.: B3049202 Get Quote

A Note to the Researcher: Initial inquiries into the commercial availability of 2,4,6-
Triethylaniline have revealed a significant scarcity of suppliers and technical literature for this

specific compound. Extensive database searches did not yield a readily available commercial

source, suggesting it is not a standard catalog item and would likely require custom synthesis.

In contrast, its close structural analog, 2,4,6-Trimethylaniline (Mesidine), is a widely

manufactured and commercially accessible chemical intermediate. Given its prevalence and

the detailed information available, this guide will focus on 2,4,6-Trimethylaniline as a

representative case study. The principles of sourcing, synthesis, and application discussed

herein offer a robust framework that can be extrapolated to the evaluation of other specialty

substituted anilines.

Introduction to 2,4,6-Trimethylaniline: A Versatile
Chemical Building Block
2,4,6-Trimethylaniline (CAS No. 88-05-1) is an aromatic amine characterized by an aniline core

substituted with three methyl groups at the 2, 4, and 6 positions.[1][2] This substitution pattern

imparts significant steric hindrance around the amino group, a feature that chemists have

strategically exploited in various fields. Commercially, it is recognized as a crucial intermediate

in the synthesis of dyes, pigments, and specialized polymers.[3] Furthermore, its role as a

precursor to bulky ligands for organometallic catalysts has cemented its importance in modern

organic synthesis.[1]
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Commercial Availability and Sourcing
2,4,6-Trimethylaniline is readily available from a multitude of chemical suppliers, ranging from

large-scale industrial manufacturers to smaller, specialized laboratory chemical providers.

Table 1: Representative Commercial Suppliers of 2,4,6-
Trimethylaniline

Supplier Purity Grades Offered Available Quantities

Sigma-Aldrich (Merck) 98%, 99% 25mL, 100mL, 500mL, Bulk[2]

Thermo Fisher Scientific 97%, 98% 100g, 500g, 2500g[4][5]

TCI Chemicals >98.0% (GC) 25mL, 500mL[6]

City Chemical LLC High Purity Bulk Quantities[7]

Santa Cruz Biotechnology ≥99% Research Quantities[8]

Expert Insight: When sourcing 2,4,6-Trimethylaniline for research and development, particularly

for applications in catalysis or pharmaceutical intermediate synthesis, it is crucial to consider

not just the stated purity but also the potential for isomeric impurities. The presence of other

trimethylaniline isomers can significantly impact the efficacy of subsequent reactions. For

sensitive applications, requesting a certificate of analysis with detailed GC-MS data is a self-

validating step to ensure the quality of the starting material.

Industrial Synthesis of 2,4,6-Trimethylaniline
The primary industrial route to 2,4,6-Trimethylaniline begins with mesitylene (1,3,5-

trimethylbenzene), a relatively inexpensive starting material derived from petroleum.[3] The

synthesis is a two-step process involving nitration followed by reduction.

Mesitylene
(1,3,5-Trimethylbenzene) Nitration

 H₂SO₄, HNO₃

(<10°C) 2-Nitro-1,3,5-trimethylbenzene Reduction

 Fe/HCl or
Catalytic Hydrogenation (e.g., Ni) 2,4,6-Trimethylaniline
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Caption: Industrial synthesis pathway for 2,4,6-Trimethylaniline.

Protocol 1: Two-Step Synthesis from Mesitylene
This protocol is a generalized representation of the common industrial synthesis.[9]

Step 1: Nitration of Mesitylene

Reactor Setup: A jacketed glass or stainless steel reactor equipped with mechanical stirring,

a temperature probe, and a dropping funnel is charged with concentrated sulfuric acid.

Cooling: The sulfuric acid is cooled to below 10°C using a circulating chiller.

Addition of Nitrating Agent: A mixture of concentrated nitric acid and sulfuric acid is added

dropwise to the reactor while maintaining the internal temperature below 10°C. The

controlled temperature is critical to prevent over-nitration and the formation of dinitro by-

products.[3]

Addition of Mesitylene: Mesitylene is then added slowly, ensuring the temperature remains

under control.

Reaction: The mixture is stirred for several hours at a controlled temperature.

Workup: The reaction mixture is poured onto ice, and the crude 2-nitro-1,3,5-

trimethylbenzene is separated. It is then washed with water and a dilute sodium carbonate

solution to remove residual acids.

Step 2: Reduction of 2-Nitro-1,3,5-trimethylbenzene

Method A: Metal-Acid Reduction

The crude nitromesitylene is added to a reactor containing iron powder and a small

amount of hydrochloric acid in water.

The mixture is heated to reflux (100-105°C) and stirred vigorously for several hours.[9]

The reaction is monitored by TLC or GC until the starting material is consumed.
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The reaction mixture is then made basic with sodium hydroxide to precipitate iron salts.

The crude 2,4,6-trimethylaniline is isolated by steam distillation or solvent extraction.

Method B: Catalytic Hydrogenation

The nitromesitylene is dissolved in a suitable solvent (e.g., ethanol) in a hydrogenation

reactor.

A catalyst, typically a Nickel-based catalyst, is added.[10]

The reactor is pressurized with hydrogen gas, and the reaction is carried out at elevated

temperature and pressure.

After the reaction is complete, the catalyst is filtered off.

The solvent is removed under reduced pressure.

Final Purification: The crude product from either reduction method is purified by vacuum

distillation to yield high-purity 2,4,6-trimethylaniline.[9]

Key Applications in Research and Development
The unique sterically hindered structure of 2,4,6-trimethylaniline makes it a valuable precursor

in several advanced applications.

Synthesis of N-Heterocyclic Carbene (NHC) Ligands
2,4,6-Trimethylaniline is a cornerstone in the synthesis of some of the most widely used NHC

ligands, such as IMes (1,3-dimesitylimidazol-2-ylidene). These ligands are crucial for stabilizing

and activating metal centers in olefin metathesis catalysts (e.g., Grubbs' catalysts), palladium-

catalyzed cross-coupling reactions, and other organometallic transformations.[1]
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2,4,6-Trimethylaniline

Condensation

Glyoxal

Glyoxal-bis(mesitylimine) Cyclization & Reduction IMes·HCl
(NHC Precursor) DeprotonationBase (e.g., KOtBu) IMes Ligand

Click to download full resolution via product page

Caption: Synthetic route to the IMes NHC ligand.

Trustworthiness in Protocol: The synthesis of the diimine intermediate is a self-validating

system. The reaction progress can be easily monitored by the formation of a distinctively

colored precipitate, and the purity of the product can be confirmed by melting point analysis

and NMR spectroscopy, ensuring its suitability for the subsequent cyclization step.

Dye and Pigment Synthesis
Historically and currently, 2,4,6-trimethylaniline is an important intermediate for various dyes.

[11] For instance, it is used in the production of Acid Blue 129, a dye utilized in histochemistry.

[3] The aniline nitrogen acts as a nucleophile, reacting with other chromophoric structures to

build the final dye molecule.

Safety and Handling
As with all aromatic amines, 2,4,6-trimethylaniline must be handled with appropriate safety

precautions.

Toxicity: It is harmful if swallowed or in contact with skin and is fatal if inhaled.[6]

Irritation: It can cause skin and serious eye irritation.

Handling: Work should be conducted in a well-ventilated fume hood. Personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory. For

handling larger quantities or when there is a risk of aerosolization, respiratory protection is

required.
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Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents. The container should be kept tightly closed.

Conclusion
While 2,4,6-Triethylaniline remains a specialty chemical with limited commercial availability, its

trimethyl analog, 2,4,6-Trimethylaniline, serves as an excellent case study in the commercial

landscape of substituted anilines. Its ready availability from numerous suppliers, well-

established industrial synthesis, and critical applications in catalysis and material science

underscore its importance. For researchers and drug development professionals,

understanding the sourcing, synthesis, and handling of such foundational building blocks is

paramount to the successful execution of complex synthetic campaigns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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